Cas no 43216-73-5 (1,3-Benzenediamine,2-chloro-4-methyl-)

1,3-Benzenediamine,2-chloro-4-methyl- structure
43216-73-5 structure
Product Name:1,3-Benzenediamine,2-chloro-4-methyl-
CAS No:43216-73-5
MF:C7H9ClN2
MW:156.612760305405
CID:331524
PubChem ID:94529
Update Time:2025-04-19

1,3-Benzenediamine,2-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine,2-chloro-4-methyl-
    • 2-chloro-4-methyl-benzene-1,3-diamine
    • 2-chloro-4-methylbenzene-1,3-diamine
    • DTXSID6073520
    • 43216-73-5
    • 1,3-Benzenediamine, 2-chloro-4-methyl-
    • Inchi: 1S/C7H9ClN2/c1-4-2-3-5(9)6(8)7(4)10/h2-3H,9-10H2,1H3
    • InChI Key: YYQCBWFZPBTUKI-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(C)=C1N)N

Computed Properties

  • Exact Mass: 156.045
  • Monoisotopic Mass: 156.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Density: 1.281
  • Boiling Point: 284°Cat760mmHg
  • Flash Point: 125.6°C
  • Refractive Index: 1.647
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd